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Compound of Interest

Compound Name: BMS-690514

Cat. No.: B1684447 Get Quote

Essential Safety and Logistical Information for the Disposal of BMS-690514

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of

BMS-690514, a potent kinase inhibitor. Adherence to these guidelines is essential to mitigate

risks to personnel and the environment.

Hazard Profile and Safety Precautions
BMS-690514 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, all handling and disposal procedures must be conducted with appropriate

personal protective equipment (PPE) and in accordance with institutional and regulatory

standards.

Hazard Classification Precautionary Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects.[1]

Personal Protective Equipment (PPE) during Disposal:
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Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation[1].

Step-by-Step Disposal Protocol
The disposal of BMS-690514 must be managed as hazardous waste and should be handled by

a licensed waste disposal service. Under no circumstances should this compound be disposed

of down the drain or in regular trash[1][2][3][4].

Waste Identification and Segregation:

Identify all waste streams containing BMS-690514, including pure compound, solutions,

and contaminated labware (e.g., pipette tips, vials, gloves).

Segregate BMS-690514 waste from other laboratory waste to prevent accidental

reactions[5].

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical nature of the waste.

The container must be kept securely closed except when adding waste[2][3].

Labeling:

Affix a hazardous waste label to the container as soon as waste accumulation begins.

The label must clearly state "Hazardous Waste" and include the full chemical name: "

(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1][5][6]triazin-5-

yl]methyl]piperidin-3-ol" or "BMS-690514".
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Indicate the specific hazards (e.g., "Toxic," "Harmful if Swallowed," "Environmental

Hazard").

Accumulation and Storage:

Store the hazardous waste container in a designated and secure satellite accumulation

area within the laboratory.

This area should be well-ventilated and away from heat sources or incompatible

materials[1].

Disposal Request and Pickup:

Once the waste container is full, or in accordance with institutional timelines, submit a

waste pickup request to your institution's Environmental Health and Safety (EHS)

department or the designated hazardous waste management provider.

The final disposal must be carried out at an approved waste disposal plant[1].

Disposal of Empty Containers
Empty containers that previously held BMS-690514 must also be treated as hazardous waste

unless properly decontaminated.

Triple Rinsing: The container should be triple-rinsed with a suitable solvent.

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

hazardous chemical waste[2][7].

Final Disposal: After triple rinsing and air drying, the defaced or removed-label container may

be disposed of as regular waste, in accordance with institutional policies.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of BMS-690514
waste.
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BMS-690514 Disposal Workflow

Identify BMS-690514 Waste
(Pure compound, solutions, contaminated labware)

Segregate from Other Waste Streams

Use Designated Hazardous Waste Container

Label Container with 'Hazardous Waste' and Chemical Name

Store in Secure Satellite Accumulation Area

Request Pickup by EHS or Licensed Waste Vendor

Transport to Approved Waste Disposal Plant

Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-690514.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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